Cas no 400715-83-5 (1-Methyl-5-phenyl-1H-pyrrole-2-carboxylic acid)

• Product Name: 1-Methyl-5-phenyl-1H-pyrrole-2-carboxylic acid
• CAS No: 400715-83-5
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD12116656
• CID: 1088008
• PubChem ID: 22350700
• Update Time: 2025-10-28

1-Methyl-5-phenyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-phenyl-1H-pyrrole-2-carboxylic acid
• 1-methyl-5-phenyl-1H-pyrrole-2-carboxylic acid(SALTDATA: FREE)
• F2121-0281
• EN300-91968
• 1H-Pyrrole-2-carboxylic acid, 1-methyl-5-phenyl-
• LSTMANYLITXSFR-UHFFFAOYSA-N
• AKOS002675589
• SB63642
• SCHEMBL6486776
• Z445228748
• MFCD12116656
• 1-methyl-5-phenylpyrrole-2-carboxylic acid
• 400715-83-5
• 1-methyl-5-phenyl-1H-pyrrole-2-carboxylicacid

• MDL： MFCD12116656
• Inchi： 1S/C12H11NO2/c1-13-10(7-8-11(13)12(14)15)9-5-3-2-4-6-9/h2-8H,1H3,(H,14,15)
• InChI Key： LSTMANYLITXSFR-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C2C=CC=CC=2)N1C)=O

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-Methyl-5-phenyl-1H-pyrrole-2-carboxylic acid

Comprehensive Overview of 1-Methyl-5-phenyl-1H-pyrrole-2-carboxylic acid (CAS No. 400715-83-5): Properties, Applications, and Industry Insights

1-Methyl-5-phenyl-1H-pyrrole-2-carboxylic acid (CAS No. 400715-83-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This pyrrole derivative is characterized by a methyl group at the 1-position and a phenyl ring at the 5-position of the pyrrole core, coupled with a carboxylic acid functional group at the 2-position. Such modifications make it a versatile intermediate for synthesizing bioactive molecules, particularly in drug discovery programs targeting inflammation and metabolic disorders.

The compound’s molecular formula, C₁₂H₁₁NO₂, and its heterocyclic framework contribute to its solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is critical for laboratory applications. Researchers often explore its structure-activity relationship (SAR) to design novel inhibitors or agonists, aligning with trends in precision medicine and small-molecule therapeutics. Recent studies highlight its potential as a building block for kinase inhibitors, a hot topic in oncology research.

In the context of green chemistry, 1-Methyl-5-phenyl-1H-pyrrole-2-carboxylic acid has been evaluated for sustainable synthesis routes. With the rise of AI-driven drug design, computational tools like molecular docking are increasingly used to predict its interactions with biological targets, addressing frequent search queries such as "pyrrole derivatives in drug development" or "CAS 400715-83-5 applications." These methodologies reduce experimental costs and accelerate R&D timelines.

From an industrial perspective, the compound’s stability under ambient conditions makes it suitable for scalable production. Quality control protocols emphasize HPLC purity analysis (>98%), a key concern for buyers sourcing high-purity intermediates. Regulatory compliance, particularly under REACH and FDA guidelines, is another critical aspect, as users often search for "safe handling of pyrrole carboxylic acids" or "regulatory status of CAS 400715-83-5."

Emerging applications include its use in material science, where its conjugated system is explored for organic semiconductors. This aligns with the growing demand for flexible electronics, a trending topic in tech forums. Additionally, its role in catalysis and ligand design is under investigation, catering to searches like "pyrrole-based catalysts" or "carboxylic acid functional groups in catalysis."

To address common user questions: The compound’s melting point (typically 180–185°C) and spectral data (IR, NMR) are well-documented in literature. Storage recommendations include protection from moisture and light, while transportation typically follows standard organic chemical guidelines. These details respond to frequent queries such as "1-Methyl-5-phenyl-1H-pyrrole-2-carboxylic acid solubility" or "CAS 400715-83-5 stability."

In summary, 1-Methyl-5-phenyl-1H-pyrrole-2-carboxylic acid represents a multifaceted compound bridging pharmaceuticals, materials, and sustainable chemistry. Its relevance to drug discovery and advanced materials ensures continued interest, supported by evolving analytical techniques and computational approaches. For researchers, staying updated on its patent landscape and synthetic methodologies is essential to leverage its full potential.